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For Researchers, Scientists, and Drug Development Professionals

Introduction to Cy7-YNE and Near-Infrared (NIR)
Fluorescence Microscopy
Cy7-YNE is a derivative of the near-infrared (NIR) fluorescent dye, Cyanine7, functionalized

with a terminal alkyne group (-YNE). This alkyne moiety enables the covalent attachment of the

Cy7 fluorophore to biomolecules containing an azide group via a highly specific and efficient

bioorthogonal reaction known as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC), a type of "click chemistry". This methodology allows for the precise labeling of target

molecules in complex biological systems.

The fluorescence of Cy7 in the near-infrared spectrum (approximately 750-800 nm) offers

significant advantages for cellular and deep-tissue imaging.[1] Biological tissues exhibit

minimal autofluorescence in this spectral region, leading to a significantly improved signal-to-

noise ratio.[1] Furthermore, NIR light penetrates deeper into tissues compared to visible light,

making Cy7 an ideal probe for in vivo imaging applications in drug development and biological

research.[1]
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These application notes provide a comprehensive guide to utilizing Cy7-YNE (or more

accurately, a Cy7-azide in conjunction with an alkyne-tagged biomolecule) in fluorescence

microscopy, including recommended filter sets and detailed experimental protocols for cellular

imaging.

Quantitative Data Summary
For optimal performance and accurate data acquisition, understanding the spectral properties

of the Cy7 fluorophore and selecting the appropriate microscopy hardware are critical.

Cy7 Fluorophore Properties
The photophysical properties of the Cy7 dye are summarized below. These values are

essential for configuring imaging parameters and selecting appropriate laser lines and filters.

Property Value

Maximum Excitation Wavelength (λex) ~756 nm

Maximum Emission Wavelength (λem) ~779 nm

Molar Extinction Coefficient (ε) >200,000 cm⁻¹M⁻¹

Recommended Excitation Laser 750 nm

(Data sourced from multiple references)

Recommended Fluorescence Microscopy Filter Sets for
Cy7
The selection of an appropriate filter set is crucial for isolating the fluorescence signal from the

excitation light and background noise. Below is a compilation of recommended filter

specifications for Cy7 imaging from various suppliers.
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Supplier / Set ID Excitation Filter
Dichroic
Beamsplitter

Emission Filter

Chroma 49007
ET710/75x (710 ±

37.5 nm)
T760lpxr (LP 760 nm)

ET810/90m (810 ± 45

nm)

Newport HPF1425
HPX710-50 (710 ± 25

nm)
HPD755 (LP 755 nm)

HPM800-70 (800 ± 35

nm)

AVR Optics Cy7-B
FF01-708/75 (708 ±

37.5 nm)

FF757-Di01 (LP 757

nm)

FF02-809/81 (809 ±

40.5 nm)

Experimental Protocols
The following protocols provide detailed methodologies for labeling and imaging alkyne-tagged

biomolecules with a Cy7-azide probe in cultured cells.

Protocol 1: Labeling of Alkyne-Modified Biomolecules in
Fixed Cells via CuAAC
This protocol describes the detection of a biomolecule that has been metabolically or

chemically tagged with an alkyne group, using a Cy7-azide and a copper-catalyzed click

reaction.

Materials:

Cells cultured on glass-bottom dishes or coverslips, containing the alkyne-tagged molecule

of interest

Phosphate-Buffered Saline (PBS)

Fixative solution: 4% paraformaldehyde (PFA) in PBS

Permeabilization buffer: 0.1% Triton X-100 in PBS

Blocking buffer: 3% Bovine Serum Albumin (BSA) in PBS

Click Reaction Cocktail (prepare fresh):
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Cy7-azide (stock solution in DMSO)

Copper(II) sulfate (CuSO₄) (stock solution in water)

Copper-chelating ligand (e.g., THPTA or TBTA) (stock solution in water/DMSO)

Reducing agent: Sodium ascorbate (freshly prepared stock solution in water)

Antifade mounting medium

Fluorescence microscope equipped with a Cy7 filter set

Procedure:

Cell Preparation and Fixation:

Wash the cells grown on coverslips three times with PBS.

Fix the cells by incubating with 4% PFA for 15-20 minutes at room temperature.[1]

Wash the cells three times with PBS for 5 minutes each.

Permeabilization:

Incubate the fixed cells with permeabilization buffer for 10-15 minutes at room

temperature. This step is necessary for intracellular targets.

Wash the cells three times with PBS.

Click Chemistry Reaction:

Prepare the click reaction cocktail immediately before use. For a final volume of 500 µL,

add the reagents in the following order:

1. PBS (to volume)

2. Cy7-azide (final concentration of 1-10 µM)

3. Copper(II) sulfate (final concentration of 100-200 µM)
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4. Copper-chelating ligand (e.g., THPTA, 5-fold molar excess to CuSO₄)

Mix the solution gently.

Add freshly prepared sodium ascorbate to a final concentration of 2.5-5 mM to reduce

Cu(II) to the active Cu(I) state. Mix immediately.[2]

Aspirate the PBS from the cells and add the click reaction cocktail.

Incubate for 30-60 minutes at room temperature, protected from light.

Washing:

Remove the click reaction cocktail and wash the cells three to five times with PBS to

remove unreacted reagents.

Counterstaining (Optional):

If a nuclear counterstain is desired (e.g., DAPI), incubate the cells with the counterstain

solution according to the manufacturer's instructions.

Wash the cells twice with PBS.

Mounting and Imaging:

Invert the coverslip onto a drop of antifade mounting medium on a microscope slide.

Seal the edges of the coverslip to prevent drying.

Image the slides using a fluorescence microscope equipped with an appropriate laser

source and a Cy7 filter set (e.g., Excitation: ~750 nm, Emission: ~780-850 nm).

Visualizations
Experimental Workflow for Cy7-YNE Labeling
The diagram below illustrates the key steps involved in labeling and imaging an alkyne-tagged

biomolecule using a Cy7-azide probe via click chemistry.
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Workflow for fluorescence microscopy using Cy7-azide and click chemistry.
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Signaling Pathway Visualization (Conceptual)
Cy7-YNE labeling can be used to visualize specific components of signaling pathways. For

instance, if a receptor of interest is tagged with an alkyne, its localization and trafficking can be

monitored upon ligand binding using a Cy7-azide.

Cell Membrane Cytoplasm

Alkyne-Tagged
Receptor

Endosome with
Cy7-Labeled Receptor

Internalization & Labeling
(via Click Chemistry)Ligand Binding Downstream

Signaling
Signal Transduction

Click to download full resolution via product page

Conceptual diagram of labeling a receptor in a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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